Cas no 2241128-52-7 (4-(2-methoxyethyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpiperidine)

• Product Name: 4-(2-methoxyethyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpiperidine
• CAS No: 2241128-52-7
• MF: C₁₃H₂₃N₃O₂
• MW: 253.340623140335
• MDL: MFCD31735974
• CID: 5239812
• PubChem ID: 138039513
• Update Time: 2025-07-23

4-(2-methoxyethyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(2-methoxyethyl)-4-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-
• 4-(2-methoxyethyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpiperidine

• MDL： MFCD31735974
• Inchi： 1S/C13H23N3O2/c1-10(2)11-15-12(18-16-11)13(6-9-17-3)4-7-14-8-5-13/h10,14H,4-9H2,1-3H3
• InChI Key： QSJUUSPPZWTFSE-UHFFFAOYSA-N
• SMILES： N1CCC(CCOC)(C2ON=C(C(C)C)N=2)CC1

Additional information on 4-(2-methoxyethyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpiperidine

Comprehensive Overview of 4-(2-methoxyethyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpiperidine (CAS No. 2241128-52-7)

The compound 4-(2-methoxyethyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpiperidine (CAS No. 2241128-52-7) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole ring and piperidine backbone, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and material science. The 1,2,4-oxadiazole moiety, a key component of this compound, is known for its stability and versatility in medicinal chemistry. This has led to increased searches for "1,2,4-oxadiazole derivatives" and "piperidine-based compounds" in scientific databases. The integration of a methoxyethyl group further enhances the molecule's solubility and pharmacokinetic properties, making it a subject of interest for optimizing drug-like characteristics.

The synthesis of 4-(2-methoxyethyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpiperidine involves multi-step organic reactions, often starting from readily available precursors. Chemists frequently explore "oxadiazole synthesis methods" and "piperidine functionalization" to improve yields and purity. The compound's CAS No. 2241128-52-7 serves as a unique identifier in regulatory and commercial contexts, ensuring accurate tracking in global chemical inventories.

From a therapeutic perspective, derivatives of 1,2,4-oxadiazole have shown promise in addressing contemporary health challenges, such as antimicrobial resistance and neurodegenerative diseases. This aligns with trending searches like "oxadiazole in drug development" and "new antimicrobial agents." The propan-2-yl (isopropyl) substituent in the molecule may contribute to enhanced lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in "CNS drug design" discussions.

In agrochemistry, the 1,2,4-oxadiazole core is being investigated for its potential as a pesticide intermediate, coinciding with the growing demand for "eco-friendly crop protection" solutions. The compound's structural flexibility allows for modifications that could target specific pests while minimizing environmental impact, a key concern in modern agriculture.

Analytical characterization of CAS No. 2241128-52-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are frequently searched alongside "compound characterization protocols" by quality control specialists. The methoxyethyl side chain introduces distinct spectroscopic signatures, aiding in structural confirmation—a crucial step for patent applications and regulatory submissions.

The commercial landscape for 4-(2-methoxyethyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpiperidine is evolving, with suppliers increasingly listing it under categories like "research chemicals" and "pharmaceutical intermediates." Procurement queries often include specific parameters such as "high-purity oxadiazole derivatives" and "custom synthesis services," reflecting the compound's niche but growing market presence.

Future research directions for this compound may explore its structure-activity relationships (SAR) through systematic modifications of its oxadiazole and piperidine components. Such studies would address popular scientific inquiries like "SAR of heterocyclic compounds" and "molecular optimization strategies." Computational chemistry approaches, including molecular docking simulations, are likely to play a significant role in these investigations.

Environmental and safety assessments of CAS No. 2241128-52-7 remain an active area of study, particularly regarding its biodegradation profile. This aligns with industry trends toward "green chemistry principles" and "benign by design" methodologies. The compound's methoxyethyl group may influence its environmental fate, making it relevant to discussions about "sustainable chemical development."

In conclusion, 4-(2-methoxyethyl)-4-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylpiperidine represents a fascinating case study in modern heterocyclic chemistry. Its dual pharmaceutical and agrochemical potential, combined with its distinctive 1,2,4-oxadiazole-piperidine architecture, positions it as a valuable subject for continued research. As scientific databases see rising searches for "specialty chemical applications" and "next-generation heterocycles," this compound's relevance is expected to grow across multiple disciplines.